Cas no 154590-42-8 (4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester)

4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester structure
154590-42-8 structure
Product Name:4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester
CAS No:154590-42-8
MF:C19H27FN4O4
MW:394.440488100052
CID:65376
PubChem ID:21462610
Update Time:2025-04-18

4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl ester
    • 3-(3-fluoro-4-(4-tert-butoxycarbonylpiperazin-1-yl)phenyl)-5-aminomethyl-2-oxazolidinone
    • tert-butyl 4-[4-[5-(aminomethyl)-2-oxo-1,3-oxazolidin-3-yl]-2-fluorophenyl]piperazine-1-carboxylate
    • 4-[4-[5-(Aminomethyl)-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-1-piperazinecarboxylic acid tert-butyl e
    • SCHEMBL3396418
    • PCEMTBKNDSHYGA-UHFFFAOYSA-N
    • 154590-42-8
    • Inchi: 1S/C19H27FN4O4/c1-19(2,3)28-17(25)23-8-6-22(7-9-23)16-5-4-13(10-15(16)20)24-12-14(11-21)27-18(24)26/h4-5,10,14H,6-9,11-12,21H2,1-3H3
    • InChI Key: PCEMTBKNDSHYGA-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1CCN(C(=O)OC(C)(C)C)CC1)N1C(=O)OC(CN)C1

Computed Properties

  • Exact Mass: 394.20200
  • Monoisotopic Mass: 394.20163352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 88.3Ų

Experimental Properties

  • Density: 1.268
  • Boiling Point: 542.6 °C at 760 mmHg
  • Flash Point: 281.9 °C
  • PSA: 88.34000
  • LogP: 2.93490
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